Cas no 15686-63-2 (Etabenzarone)

• Product Name: Etabenzarone
• CAS No: 15686-63-2
• MF: C₂₃H₂₇NO₃
• MW: 365.465386629105
• CID: 187537
• PubChem ID: 27444
• Update Time: 2025-07-09

Etabenzarone Chemical and Physical Properties

Names and Identifiers

• Methanone,[4-[2-(diethylamino)ethoxy]phenyl](2-ethyl-3-benzofuranyl)-
• [4-[2-(diethylamino)ethoxy]phenyl]-(2-ethyl-1-benzofuran-3-yl)methanone
• Benzofuran, 3-(p-(2-(diethylamino)ethoxy)benzoyl)-2-ethyl-
• Etabenzarona
• Etabenzarona [INN-Spanish]
• Etabenzarone
• Etabenzaronum
• Etabenzaronum [INN-Latin]
• KETONE, p-(2-(DIETHYLAMINO)ETHOXY)PHENYL 2-ETHYL-3-BENZOFURANYL
• L 2642-Labaz
• p-(2-(Diethylamino)ethoxy)phenyl 2-ethyl-3-benzofuranyl ketone
• p-(2-(Diethylamino)ethoxy)phenyl-2-ethyl-3-benzofuranyl ketone
• 15686-63-2
• DA25635W9D
• CHEMBL2106228
• Methanone, (4-(2-(diethylamino)ethoxy)phenyl)(2-ethyl-3-benzofuranyl)-
• Q27276297
• L 2642
• L-2642
• NS00125367
• Etabenzarone [INN]
• UNII-DA25635W9D
• DTXSID70166147
• SCHEMBL2108676

• Inchi： 1S/C23H27NO3/c1-4-20-22(19-9-7-8-10-21(19)27-20)23(25)17-11-13-18(14-12-17)26-16-15-24(5-2)6-3/h7-14H,4-6,15-16H2,1-3H3
• InChI Key： SNNLEHVMRDCTNG-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(C(C2C=CC(=CC=2)OCCN(CC)CC)=O)=C1CC

Computed Properties

• Exact Mass: 365.19921
• Monoisotopic Mass: 365.19909372g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 9
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 42.7Ų

Experimental Properties

• Density: 1.1402 (rough estimate)
• Boiling Point: 496.44°C (rough estimate)
• Refractive Index: 1.5614 (estimate)
• PSA: 42.68

Additional information on Etabenzarone

Etabenzarone: A Comprehensive Overview

Etabenzarone, also known by its CAS number 15686-63-2, is a compound that has garnered significant attention in recent scientific research. This compound, with its unique chemical structure, has been explored for its potential applications in various fields, including pharmaceuticals and materials science. In this article, we will delve into the properties, synthesis methods, and the latest research findings related to Etabenzarone.

Etabenzarone is a derivative of benzene, a fundamental aromatic compound in organic chemistry. Its structure consists of a benzene ring with specific substituents that confer unique electronic and steric properties. The CAS number 15686-63-2 uniquely identifies this compound in chemical databases worldwide, ensuring consistency in its identification and reference across scientific literature.

Recent studies have highlighted the potential of Etabenzarone as a precursor for synthesizing advanced materials. For instance, researchers have explored its role in the development of novel polymers with enhanced thermal stability and mechanical properties. These findings suggest that Etabenzarone could play a pivotal role in advancing materials science by enabling the creation of high-performance materials for industrial applications.

In the pharmaceutical sector, Etabenzarone has been investigated for its potential as an intermediate in drug synthesis. Its ability to undergo various chemical transformations makes it a valuable building block for constructing complex molecular architectures. For example, recent research has demonstrated its utility in the synthesis of bioactive compounds with anti-inflammatory and antioxidant properties.

The synthesis of Etabenzarone involves a series of well-established organic reactions, including Friedel-Crafts alkylation and oxidation processes. These methods have been optimized to achieve high yields and purity levels, ensuring that the compound meets the stringent requirements of both academic and industrial applications.

From an environmental perspective, understanding the degradation pathways of Etabenzarone is crucial for assessing its environmental impact. Recent studies have shown that under certain conditions, such as exposure to UV light or microbial activity, Etabenzarone undergoes biodegradation into less harmful byproducts. This information is vital for developing sustainable practices in its production and disposal.

In conclusion, Etabenzarone (CAS number 15686-63-2) is a versatile compound with promising applications across multiple disciplines. Its unique chemical properties and synthetic flexibility make it an attractive candidate for further research and development. As scientific advancements continue to unfold, we can expect even more innovative uses for this intriguing compound.